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Introduction

Erucyl alcohol, a monounsaturated 22-carbon fatty alcohol, is a compound of significant
interest across various scientific and industrial domains, including pharmaceuticals, cosmetics,
and lubricants. Its long-chain structure imparts unique physicochemical properties that are
critical for its function in diverse applications. This technical guide provides an in-depth
overview of the melting and boiling points of erucyl alcohol, detailed experimental protocols
for their determination, and an illustrative representation of its metabolic context.

Physicochemical Data: Melting and Boiling Points

The accurate determination of melting and boiling points is fundamental to the characterization
and application of erucyl alcohol. The following table summarizes the reported values for
these properties. It is important to note that the boiling point is significantly influenced by
pressure, with lower pressures resulting in lower boiling points.
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Property Value Conditions
) ) Standard Atmospheric
Melting Point 31-34°C
Pressure (assumed)
Standard Atmospheric
33°C
Pressure (assumed)
35°C @ 760.00 mm Hg
Boiling Point 224 - 226 °C @ 5 mmHg
225 °C @ 5 mmHg
420.37 °C (estimated) @ 760.00 mm Hg

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting
and boiling points of long-chain fatty alcohols like erucyl alcohol.

Determination of Melting Point (Capillary Method)

The capillary method is a widely accepted technique for determining the melting point of a
crystalline solid.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:
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Sample Preparation: A small amount of dry erucyl alcohol is placed in a mortar and finely
ground to a powder.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
The packed sample height should be approximately 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned so that the bulb is level with the sample.

Heating and Observation: The apparatus is heated at a steady rate (e.g., 2-3 °C per minute).
The sample is observed through the magnifying lens.

Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.

Determination of Boiling Point at Reduced Pressure
(Vacuum Distillation)

For high-boiling-point compounds like erucyl alcohol, determination at atmospheric pressure

can lead to decomposition. Therefore, the boiling point is typically measured under reduced

pressure.

Apparatus:

Short-path distillation apparatus (or similar micro-distillation setup)
Round-bottom flask

Condenser

Receiving flask

Thermometer (calibrated)

Vacuum pump
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e Manometer

e Heating mantle

» Boiling chips or magnetic stirrer
Procedure:

o Apparatus Assembly: The distillation apparatus is assembled, ensuring all joints are properly
sealed. The thermometer bulb should be positioned so that its top is level with the side arm
leading to the condenser.

o Sample and Boiling Chips: A small amount of erucyl alcohol and a few boiling chips (or a
magnetic stir bar) are placed in the round-bottom flask.

e Vacuum Application: The system is connected to a vacuum pump, and the pressure is
reduced to the desired level (e.g., 5 mmHg), as measured by the manometer.

o Heating: The sample is gently heated using a heating mantle.

e Observation and Data Recording: The temperature is monitored closely. The boiling point is
the temperature at which a steady stream of condensate is observed on the thermometer
bulb and dripping into the condenser, while the pressure remains constant. This temperature
and the corresponding pressure are recorded.

Metabolic Pathway of Long-Chain Fatty Alcohols

Erucyl alcohol, as a long-chain fatty alcohol, participates in the general metabolic pathways of
this class of molecules. The "Fatty Alcohol Cycle" illustrates the dynamic interconversion
between fatty acids and fatty alcohols, which is crucial for the synthesis of waxes and other
lipids.
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Caption: Metabolic cycle of long-chain fatty alcohols.

This diagram illustrates the central role of fatty aldehydes as intermediates in both the
synthesis and degradation of fatty alcohols like erucyl alcohol. The cycle is interconnected
with fatty acid metabolism and the biosynthesis of complex lipids such as waxes.

 To cite this document: BenchChem. [Erucyl Alcohol: A Comprehensive Technical Guide to its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231324#erucyl-alcohol-melting-point-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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